Cas no 25795-97-5 (2-Pyridinol,2-methanesulfonate)

• Product Name: 2-Pyridinol,2-methanesulfonate
• CAS No: 25795-97-5
• MF: C₆H₇NO₃S
• MW: 173.189680337906
• CID: 266718
• PubChem ID: 269428
• Update Time: 2025-04-19

2-Pyridinol,2-methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinol,2-methanesulfonate
• pyridin-2-yl methanesulfonate
• 2-methanesulfonoxypyridine
• 2-methanesulfonyloxy-pyridine
• 2-pyridinyl mesylate
• 2-pyridylmethanesulfonate
• 6-(methanesulphonyloxy)pyridine
• AC1L6MFX
• AC1Q6Y1D
• AG-K-73978
• AR-1L2649
• CTK4F6481
• methanesulfonic acid 2-pyridinyl ester
• NSC110559
• methanesulfonic acid pyridin-2-yl ester
• azine mesylate
• 25795-97-5
• NSC-110559
• SCHEMBL1360826
• DTXSID80296621
• InChI=1/C6H7NO3S/c1-11(8,9)10-6-4-2-3-5-7-6/h2-5H,1H

• Inchi： 1S/C6H7NO3S/c1-11(8,9)10-6-4-2-3-5-7-6/h2-5H,1H3
• InChI Key： CTQCXFVXBNJCTE-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1C=CC=CN=1

Computed Properties

• Exact Mass: 173.01471
• Monoisotopic Mass: 173.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 56.26
• LogP: 1.50080